Cas no 186341-01-5 (Butanenitrile,2-(ethoxymethylene)-3-oxo-, (2Z)-)
186341-01-5 structure
Product Name:Butanenitrile,2-(ethoxymethylene)-3-oxo-, (2Z)-
CAS No:186341-01-5
MF:C7H9NO2
MW:139.151861906052
CID:114795
PubChem ID:22867770
Update Time:2025-04-18
Butanenitrile,2-(ethoxymethylene)-3-oxo-, (2Z)- Chemical and Physical Properties
Names and Identifiers
-
- Butanenitrile,2-(ethoxymethylene)-3-oxo-, (2Z)-
- (2Z)-2-(ethoxymethylidene)-3-oxobutanenitrile
- Butanenitrile, 2-(ethoxymethylene)-3-oxo-, (Z)- (9CI)
- 186341-01-5
- starbld0040320
- (2Z)-2-(Ethoxymethylene)-3-oxobutanenitrile
- EN300-41124
- (Z)-2-(Ethoxymethylene)-3-oxobutanenitrile
- 2-(ETHOXYMETHYLIDENE)-3-OXOBUTANENITRILE
- SCHEMBL9079936
- CRIIDVVGWAPYMC-ALCCZGGFSA-N
- AKOS000320584
-
- MDL： MFCD09837288
- Inchi： 1S/C7H9NO2/c1-3-10-5-7(4-8)6(2)9/h5H,3H2,1-2H3/b7-5-
- InChI Key： CRIIDVVGWAPYMC-ALCCZGGFSA-N
- SMILES： O(/C=C(/C#N)\C(C)=O)CC
Computed Properties
- Exact Mass: 139.06337
- Monoisotopic Mass: 139.063
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 3
- Complexity: 197
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 50.1A^2
- XLogP3: 0.5
Experimental Properties
- PSA: 50.09
Butanenitrile,2-(ethoxymethylene)-3-oxo-, (2Z)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-41124-0.05g |
2-(ethoxymethylidene)-3-oxobutanenitrile |
186341-01-5 | 95% | 0.05g |
$174.0 | 2023-06-03 | |
| Enamine | EN300-41124-0.1g |
2-(ethoxymethylidene)-3-oxobutanenitrile |
186341-01-5 | 95% | 0.1g |
$257.0 | 2023-06-03 | |
| Enamine | EN300-41124-0.25g |
2-(ethoxymethylidene)-3-oxobutanenitrile |
186341-01-5 | 95% | 0.25g |
$367.0 | 2023-06-03 | |
| Enamine | EN300-41124-0.5g |
2-(ethoxymethylidene)-3-oxobutanenitrile |
186341-01-5 | 95% | 0.5g |
$579.0 | 2023-06-03 | |
| Enamine | EN300-41124-1.0g |
2-(ethoxymethylidene)-3-oxobutanenitrile |
186341-01-5 | 95% | 1g |
$743.0 | 2023-06-03 | |
| Enamine | EN300-41124-2.5g |
2-(ethoxymethylidene)-3-oxobutanenitrile |
186341-01-5 | 95% | 2.5g |
$1454.0 | 2023-06-03 | |
| Enamine | EN300-41124-5.0g |
2-(ethoxymethylidene)-3-oxobutanenitrile |
186341-01-5 | 95% | 5g |
$2152.0 | 2023-06-03 | |
| Enamine | EN300-41124-10.0g |
2-(ethoxymethylidene)-3-oxobutanenitrile |
186341-01-5 | 95% | 10g |
$3191.0 | 2023-06-03 | |
| Aaron | AR00AXXM-50mg |
Butanenitrile, 2-(ethoxymethylene)-3-oxo-, (Z)- (9CI) |
186341-01-5 | 95% | 50mg |
$265.00 | 2025-01-23 | |
| Aaron | AR00AXXM-100mg |
Butanenitrile, 2-(ethoxymethylene)-3-oxo-, (Z)- (9CI) |
186341-01-5 | 95% | 100mg |
$379.00 | 2025-01-23 |
Butanenitrile,2-(ethoxymethylene)-3-oxo-, (2Z)- Related Literature
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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